1-(3,4-difluorobenzoyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3,4-difluorobenzoyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H15F5N2O2/c16-11-2-1-10(7-12(11)17)14(24)22-5-3-9(4-6-22)13(23)21-8-15(18,19)20/h1-2,7,9H,3-6,8H2,(H,21,23)
• InChI Key: RHHXCCGVGUMVTN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC(F)(F)F)C(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C15H15F5N2O2
• Molecular Weight: 350.28 g/mol

Description

1-(3,4-difluorobenzoyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide, also known as DT-010, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DT-010 is a piperidine derivative that has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Scientific Research Applications

Antimicrobial Agents Development

Research by Jadhav et al. (2017) on a series of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid bearing piperazine carboxamides demonstrates moderate to good antimicrobial activities against tested Gram-positive, Gram-negative bacterial strains as well as fungal strains. This suggests that compounds related to 1-(3,4-Difluorobenzoyl)-N-(2,2,2-Trifluoroethyl)piperidine-4-Carboxamide could have applications in developing new antimicrobial agents (Jadhav, Raundal, Patil, & Bobade, 2017).

Molecular Assembly and Hydrogen Bonding

Smith and Wermuth (2010) explored the hydrogen bonding in proton-transfer compounds involving isonipecotamide (piperidine-4-carboxamide) with various substituted benzoic acids. Their findings indicate significant potential for compounds with piperidine-4-carboxamide structures in the synthesis and design of molecular assemblies through hydrogen bonding, which could be relevant for material science and pharmaceutical development (Smith & Wermuth, 2010).

Polymer Synthesis

Yu et al. (1999) demonstrated the synthesis of ordered polymers from nonsymmetric monomers, involving reactions with piperazine components. This research highlights the potential utility of compounds like this compound in the field of polymer chemistry, particularly in creating novel polymers with specific structural and physical properties (Yu, Seino, & Ueda, 1999).

Chemical Synthesis and Labeling Studies

The synthesis and labeling studies of compounds with similar structures, as demonstrated by Banitt and Conard (1981), underscore the importance of such chemicals in developing labeled compounds for metabolic studies. This suggests potential research applications of this compound in pharmacokinetics and drug metabolism studies (Banitt & Conard, 1981).